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Compound of Interest

Methyl 4-
Compound Name:
(sulfamoylmethyl)benzoate

cat. No.: B1279759

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed information on the synthesis, properties, and potential
applications of Methyl 4-(sulfamoylmethyl)benzoate. The protocols outlined below are based
on established chemical transformations and are intended to guide qualified researchers in the

preparation and use of this compound.

Chemical Properties and Data

Methyl 4-(sulfamoylmethyl)benzoate is a sulfonamide derivative with potential applications
as a chemical intermediate in the synthesis of more complex molecules, particularly in the field
of medicinal chemistry. Sulfonamides are a well-established class of compounds with a broad

range of biological activities.
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Property Value Source

Molecular Formula CoH11NO4S PubChem

Molecular Weight 229.25 g/mol PubChem
methyl 4-

IUPAC Name PubChem
(sulfamoylmethyl)benzoate

CAS Number 11817053 (from PubChemLite) = PubChemlLite

Physical Form Solid (predicted)

Predicted to be soluble in
Solubility organic solvents like methanol,
ethanol, and DMSO.

Proposed Synthesis Protocol

The following is a proposed two-step experimental procedure for the synthesis of Methyl 4-

(sulfamoylmethyl)benzoate. This protocol is based on established organic chemistry

reactions, including Fischer esterification and nucleophilic substitution.

Step 1: Synthesis of Methyl 4-(chloromethyl)benzoate from 4-(Chloromethyl)benzoic acid

This step involves the esterification of 4-(chloromethyl)benzoic acid with methanol in the

presence of an acid catalyst.

Materials and Reagents:

¢ 4-(Chloromethyl)benzoic acid

¢ Methanol (anhydrous)

 Sulfuric acid (concentrated)

e Sodium bicarbonate (saturated aqueous solution)

e Brine (saturated aqueous sodium chloride solution)
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e Anhydrous magnesium sulfate or sodium sulfate
¢ Dichloromethane or ethyl acetate

e Round-bottom flask

e Reflux condenser

e Separatory funnel

e Rotary evaporator

Procedure:

e In a clean, dry round-bottom flask, dissolve 4-(chloromethyl)benzoic acid (1 equivalent) in an
excess of anhydrous methanol (e.g., 10-20 equivalents).

o Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 0.1 equivalents) to the
solution while stirring.

o Attach a reflux condenser to the flask and heat the reaction mixture to reflux. Monitor the
reaction progress by thin-layer chromatography (TLC).

e Once the reaction is complete, allow the mixture to cool to room temperature.
» Remove the excess methanol using a rotary evaporator.

o Dissolve the residue in dichloromethane or ethyl acetate and transfer it to a separatory
funnel.

e Wash the organic layer sequentially with a saturated aqueous solution of sodium
bicarbonate, water, and brine.

e Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and
concentrate under reduced pressure to obtain the crude Methyl 4-(chloromethyl)benzoate.

e The crude product can be purified by column chromatography on silica gel if necessary.
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Step 2: Synthesis of Methyl 4-(sulfamoylmethyl)benzoate from Methyl 4-
(chloromethyl)benzoate

This step involves the conversion of the chloromethyl group to a sulfamoyl group via a two-step
sequence: conversion to the corresponding sulfite followed by reaction with ammonia. A more
direct approach using sulfamide is also plausible. A proposed direct method is outlined below.

Materials and Reagents:

e Methyl 4-(chloromethyl)benzoate

e Sulfamide

e Sodium hydride (or another suitable base)

e Anhydrous N,N-dimethylformamide (DMF)

o Ammonium chloride (saturated agueous solution)

o Ethyl acetate

e Brine

e Anhydrous sodium sulfate

¢ Round-bottom flask

o Magnetic stirrer

o Separatory funnel

 Rotary evaporator

Procedure:

e In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add
sulfamide (1.2 equivalents) to anhydrous DMF.
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Cool the mixture in an ice bath and carefully add sodium hydride (1.2 equivalents) portion-
wise. Stir the mixture until the evolution of hydrogen gas ceases.

Add a solution of Methyl 4-(chloromethyl)benzoate (1 equivalent) in anhydrous DMF
dropwise to the reaction mixture.

Allow the reaction to warm to room temperature and stir until TLC analysis indicates the
consumption of the starting material.

Carefully quench the reaction by the slow addition of a saturated aqueous solution of
ammonium chloride.

Extract the product with ethyl acetate.
Wash the combined organic layers with water and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure.

Purify the crude product by column chromatography on silica gel to yield Methyl 4-
(sulfamoylmethyl)benzoate.

Safety and Handling
General Precautions:

» This experimental procedure should be carried out by trained personnel in a well-ventilated
fume hood.

e Personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-
resistant gloves, should be worn at all times.

Reagent-Specific Hazards:

o Concentrated Sulfuric Acid: Corrosive. Causes severe skin burns and eye damage. Handle
with extreme care.
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e Sodium Hydride: Flammable solid. Reacts violently with water to produce flammable
hydrogen gas. Handle under an inert atmosphere.

e N,N-Dimethylformamide (DMF): Harmful if inhaled or absorbed through the skin. A possible
reproductive toxin.

o Methyl 4-sulfamoylbenzoate (related compound): May cause skin irritation, serious eye
irritation, and respiratory irritation.

Visualizing the Synthetic Workflow

The following diagram illustrates the proposed synthetic pathway for Methyl 4-
(sulfamoylmethyl)benzoate.
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Caption: Proposed synthetic pathway for Methyl 4-(sulfamoylmethyl)benzoate.

Potential Applications

Given the presence of the sulfonamide functional group, Methyl 4-
(sulfamoylmethyl)benzoate holds potential as a building block in the development of novel
therapeutic agents. Sulfonamides are known to exhibit a wide range of biological activities,
including antimicrobial and anticancer properties. This compound can serve as a versatile
intermediate for the synthesis of a library of derivatives for screening in various biological
assays. Further research is required to elucidate the specific biological activities and potential
signaling pathway interactions of this compound and its derivatives.
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[https://www.benchchem.com/product/b1279759#methyl-4-sulfamoylmethyl-benzoate-
experimental-procedure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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